Cas no 22687-56-5 (3(2H)-Pyridazinone, 2-methyl-)

• Product Name: 3(2H)-Pyridazinone, 2-methyl-
• CAS No: 22687-56-5
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1411385
• PubChem ID: 12200169
• Update Time: 2025-04-20

3(2H)-Pyridazinone, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 2-methyl-
• 2-METHYL-3(2H)-PYRIDAZINONE
• 2-methylpyridazin-3(2H)-one
• SCHEMBL1488644
• pyridazine, 1,6-dihydro-1-methyl-6-oxo-
• 2-methylpyridazin-3-one
• TYJMXMFZUFPWIK-UHFFFAOYSA-N
• 22687-56-5
• 2-methyl-2,3-dihydropyridazin-3-one
• CHEMBL3228880

• Inchi： 1S/C5H6N2O/c1-7-5(8)3-2-4-6-7/h2-4H,1H3
• InChI Key： TYJMXMFZUFPWIK-UHFFFAOYSA-N
• SMILES： O=C1C=CC=NN1C

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones